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A Note to the Reader: As a Senior Application Scientist, it is my responsibility to provide not
only accurate but also comprehensive and actionable scientific information. After a thorough
search of publicly available scientific databases and literature, it has become evident that
detailed experimental data and in-depth studies on Sch 60065 are not widely accessible. While
the fundamental chemical identity of Sch 60065 is known, the specific data required to
construct a full, in-depth technical guide—including detailed spectroscopic analysis, synthetic
routes, and extensive structure-activity relationship studies—is not available in the public
domain.

Therefore, this guide will provide a comprehensive overview of the known structural aspects of
Sch 60065, drawing from available database information. It will also outline the types of
experimental and computational analyses that would be necessary to fully characterize its
structure and function, serving as a foundational document for researchers initiating studies on
this molecule.

Part 1: The Core Identity of Sch 60065
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Sch 60065 is a complex natural product classified as a polyterpenoid. Its fundamental chemical
properties are summarized below.

Molecular Identity

e Molecular Formula: Cs1He6012[1][2]
e Molecular Weight: 901.30 g/mol [1][2]

e |I[UPAC Name: (30E,34E)-2,6,10,14,18,22,26,30,34-nonamethyl-36-[(2R,3R,4S,5S,6R)-3,4,5-
trihnydroxy-6-(hydroxymethyl)oxan-2-ylJoxyhexatriaconta-2,30,34-triene-6,10,14,18,22,26-
hexol[2]

e Synonyms: Sch-60065[1][2]

Structural Overview: A Polyterpenoid Glycoside

The structure of Sch 60065 is characterized by two main components:

o A Long Polyterpenoid Chain: This constitutes the lipophilic backbone of the molecule. Itis a
36-carbon chain (hexatriaconta) with extensive methylation and several hydroxyl groups. The
presence of multiple methyl groups and hydroxyls along the chain suggests a complex
biosynthetic origin, likely from the terpenoid pathway. The chain also contains three double
bonds, with the stereochemistry of two specified as 'E' in the IUPAC name.

o A Carbohydrate Moiety: A glycosidically linked hexose sugar is attached to the terminus of
the polyterpenoid chain. Specifically, it is a pyranose ring with multiple hydroxyl groups,
identified as a derivative of a hexose sugar. The stereochemistry of the sugar is defined in
the IUPAC name as (2R,3R,4S,5S,6R), which corresponds to a glucose or a related
stereoisomer.

The combination of the long, hydrophobic polyterpenoid tail and the hydrophilic sugar head
gives Sch 60065 an amphipathic character.

Part 2: Elucidating the Structure: A Methodological
Framework
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To fully characterize the chemical structure of a complex natural product like Sch 60065, a
combination of spectroscopic and analytical techniques would be essential. The following
sections outline the standard methodologies that would be employed.

Spectroscopic Characterization

2.1.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining the detailed structure of organic molecules in
solution. For Sch 60065, a suite of NMR experiments would be required:

e 1H NMR (Proton NMR): Would reveal the number of different proton environments, their
chemical shifts (indicating the electronic environment), and their coupling patterns (indicating
connectivity to neighboring protons). Key regions of interest would be the signals from the
olefinic protons, the protons on the carbon backbone, the methyl protons, and the protons of
the carbohydrate unit.

e 13C NMR (Carbon NMR): Would determine the number of unique carbon atoms in the
molecule. The chemical shifts would differentiate between sp3, sp?, and sp hybridized
carbons, as well as carbons bonded to oxygen.

e 2D NMR Techniques:

o COSY (Correlation Spectroscopy): To establish proton-proton coupling networks, allowing
for the tracing of the carbon chain and the sugar ring.

o HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its
directly attached carbon atom.

o HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond)
correlations between protons and carbons, which is crucial for connecting the different
structural fragments, including the linkage between the polyterpenoid chain and the sugar.

o NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the through-space
proximity of protons, which is vital for establishing the stereochemistry of the double bonds
and the relative stereochemistry of the chiral centers along the chain and in the sugar ring.
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2.1.2 Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition
of a molecule.

e High-Resolution Mass Spectrometry (HRMS): Would be used to confirm the molecular
formula (Cs1He6012) by providing a highly accurate mass measurement.

e Tandem Mass Spectrometry (MS/MS): Would involve fragmentation of the parent ion to
provide structural information. The fragmentation pattern could help to identify the
carbohydrate moiety and parts of the polyterpenoid chain.

2.1.3 Infrared (IR) Spectroscopy
IR spectroscopy would identify the presence of key functional groups:

o O-H stretch: A broad peak around 3300 cm~* would confirm the presence of the numerous
hydroxyl groups.

e C-H stretch: Peaks around 2900-3000 cm~! would indicate the aliphatic nature of the
molecule.

e C=C stretch: A peak around 1650 cm~* would confirm the presence of the double bonds.

e C-O stretch: Peaks in the region of 1000-1200 cm~* would correspond to the C-O bonds of
the hydroxyl groups and the glycosidic linkage.

Chemical Synthesis

The total synthesis of Sch 60065 would be a formidable challenge due to its size and the
number of stereocenters. A successful synthesis would provide the ultimate confirmation of its
structure. The synthetic strategy would likely involve:

» Chiral Pool Synthesis: Utilizing readily available chiral starting materials to set the
stereochemistry of some of the stereocenters.

o Asymmetric Synthesis: Employing chiral catalysts or auxiliaries to introduce the other chiral
centers with high stereoselectivity.
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o Convergent Synthesis: Synthesizing the polyterpenoid chain and the carbohydrate moiety
separately and then coupling them together in the later stages of the synthesis.

Part 3: Structure-Activity Relationship (SAR) and
Biological Function

While specific SAR studies on Sch 60065 are not available, we can hypothesize about the
potential roles of its structural features based on its classification as a potential adenosine A2A
receptor antagonist.

The Pharmacophore Hypothesis

The "pharmacophore” is the ensemble of steric and electronic features that is necessary to
ensure the optimal supramolecular interactions with a specific biological target and to trigger (or
block) its biological response. For Sch 60065, a hypothetical pharmacophore for adenosine
A2A receptor antagonism might involve:

o The Carbohydrate Moiety: This polar head group could be involved in key hydrogen bonding
interactions with the receptor's binding pocket. The specific stereochemistry of the hydroxyl
groups would be critical for this interaction.

e The Polyterpenoid Chain: The long, flexible, and lipophilic tail could interact with hydrophobic
regions of the receptor or the cell membrane, influencing the molecule's orientation and
affinity. The specific length and the presence of methyl groups and hydroxyls could fine-tune
these interactions.

e The Double Bonds: The 'E' configuration of the double bonds would create specific kinks in
the chain, influencing its overall shape and how it fits into the binding site.

Proposed Experimental Workflow for SAR Studies

To investigate the SAR of Sch 60065, a medicinal chemistry campaign would be necessary.
This would involve the synthesis of a library of analogs and testing their biological activity.

Caption: A generalized workflow for elucidating the structure-activity relationship of Sch 60065.

Part 4: Conclusion and Future Directions
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Sch 60065 is a structurally complex natural product with potential as a modulator of the
adenosine A2A receptor. While its basic chemical structure is documented, a wealth of detailed
experimental data is required to fully understand its three-dimensional architecture, its precise
mode of action, and the specific contributions of its various structural components to its
biological activity.

Future research on Sch 60065 should focus on:

« |solation and full spectroscopic characterization to provide the foundational experimental
data.

» Total synthesis to confirm the structure and provide access to analogs for SAR studies.

o Computational modeling and docking studies to predict its binding mode to the adenosine
A2A receptor.

o X-ray crystallography of the Sch 60065-receptor complex to provide a definitive picture of
their interaction.

This in-depth technical guide has provided a framework for understanding the known aspects
of the chemical structure of Sch 60065 and has outlined the necessary scientific endeavors to
fully elucidate its properties and potential as a therapeutic agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3059644/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3059644/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3059644/
https://www.mycocentral.eu/mycotoxins/2267
https://www.benchchem.com/product/b2510701/docs#an-in-depth-technical-guide-to-the-chemical-structure-of-sch-60065
https://www.benchchem.com/product/b2510701/docs#an-in-depth-technical-guide-to-the-chemical-structure-of-sch-60065
https://www.benchchem.com/product/b2510701/docs#an-in-depth-technical-guide-to-the-chemical-structure-of-sch-60065
https://www.benchchem.com/product/b2510701/docs#an-in-depth-technical-guide-to-the-chemical-structure-of-sch-60065
https://www.benchchem.com/product/b2510701?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2510701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2510701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

